![molecular formula C17H19BrN4O4S B4063926 (5-{4-[(4-bromophenyl)sulfonyl]-1-piperazinyl}-2-nitrophenyl)methylamine](/img/structure/B4063926.png)
(5-{4-[(4-bromophenyl)sulfonyl]-1-piperazinyl}-2-nitrophenyl)methylamine
Overview
Description
(5-{4-[(4-bromophenyl)sulfonyl]-1-piperazinyl}-2-nitrophenyl)methylamine is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. This compound is also known as BRL-15572 and has been studied for its ability to modulate the activity of certain neurotransmitter receptors in the brain.
Mechanism of Action
BRL-15572 works by binding to specific sites on the 5-HT1A receptor and the α2-adrenergic receptor, which leads to a modulation of their activity. This modulation can result in changes in the release of neurotransmitters such as serotonin and norepinephrine, which can affect mood and anxiety.
Biochemical and Physiological Effects:
Studies have shown that BRL-15572 can produce anxiolytic and antidepressant effects in animal models. These effects are thought to be mediated by the compound's ability to modulate the activity of the 5-HT1A receptor and the α2-adrenergic receptor. Additionally, BRL-15572 has been shown to have anti-inflammatory effects in certain models of inflammation.
Advantages and Limitations for Lab Experiments
One advantage of BRL-15572 is that it has been well-characterized in terms of its chemical structure and mechanism of action. This makes it a useful tool for studying the role of the 5-HT1A receptor and the α2-adrenergic receptor in various physiological and pathological processes. However, one limitation of BRL-15572 is that it has not yet been extensively studied in humans, so its potential as a therapeutic agent is not yet fully understood.
Future Directions
There are several potential future directions for research on BRL-15572. One area of interest is the compound's potential as a therapeutic agent for anxiety and depression. Additionally, further studies are needed to fully understand the mechanism of action of BRL-15572 and its effects on neurotransmitter systems in the brain. Finally, research is needed to determine the safety and efficacy of BRL-15572 in humans, which could pave the way for its use as a therapeutic agent in the future.
Scientific Research Applications
BRL-15572 has been studied for its potential as a therapeutic agent for several neurological and psychiatric disorders. Research has shown that this compound can modulate the activity of certain neurotransmitter receptors in the brain, including the 5-HT1A receptor and the α2-adrenergic receptor. These receptors are involved in the regulation of mood, anxiety, and stress.
Properties
IUPAC Name |
5-[4-(4-bromophenyl)sulfonylpiperazin-1-yl]-N-methyl-2-nitroaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN4O4S/c1-19-16-12-14(4-7-17(16)22(23)24)20-8-10-21(11-9-20)27(25,26)15-5-2-13(18)3-6-15/h2-7,12,19H,8-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXVJUSPTTOOMDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=CC(=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Br)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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